Cas no 42981-93-1 (Methyl 3-methoxy-2-methylbenzoate)

Methyl 3-methoxy-2-methylbenzoate Properties

Names and Identifiers

• Methyl 3-methoxy-2-methylbenzoate
• Benzoicacid, 3-methoxy-2-methyl-, methyl ester
• 2-Methyl-3-methoxy benzoate methyl ester
• 2-methyl-3-methoxy methyl benzoate
• 3-Methoxy-2-methylbenzoesaeure-methylester
• 3-Methoxy-2-methyl-benzoesaeure-methylester
• 3-methoxy-2-methylbenzoic acid methyl ester
• 3-methoxy-2-methyl-benzoic acid methyl ester
• ACMC-209js8
• AG-B-27613
• ANW-29910
• AS01334
• CTK6J0550
• SureCN3796962
• VVQORCPXLODREB-UHFFFAOYSA-N
• RP10876
• AB0009660
• 2-Methyl-3-methoxybenzoic acid methyl ester
• MFCD11846427
• FT-0753702
• DTXSID70501392
• Benzoicacid,3-methoxy-2-methyl-,methyl ester
• AKOS015888698
• SY258531
• Methyl3-methoxy-2-methylbenzoate
• NF-0031
• J-522189
• A912934
• 42981-93-1
• CS-0199628
• AMY30239
• SCHEMBL3796962
• DA-17379
• METHYL 3-METHOXY-2-METHYLBENZOATE
• +Expand

• MDL： MFCD11846427
• InChIKey： VVQORCPXLODREB-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-7-8(10(11)13-3)5-4-6-9(7)12-2/h4-6H,1-3H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53
• Refractive Index: 1.503
• Boiling Point: 75 ºC (0.1 Torr)
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 97.0±16.4 ºC,
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),